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(13E)-

Cat. No.: B12686153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for key

functional group interconversions on the oxacyclohexadecene skeleton, a core structural motif

in many biologically active macrolide antibiotics. The methodologies outlined herein are critical

for the derivatization of existing natural products and the synthesis of novel analogs with

improved therapeutic properties.

Introduction
The oxacyclohexadecene skeleton, a 16-membered macrocyclic lactone, is the foundational

structure of numerous important antibiotics, including the spiramycin and tylosin families.

Chemical modification of this scaffold is a cornerstone of medicinal chemistry efforts to

enhance potency, broaden antimicrobial spectra, and overcome drug resistance. This

document details reliable protocols for several key transformations: epoxidation,

dihydroxylation, reduction, oxidation, and carbon-carbon bond formation, providing researchers

with a practical guide for manipulating this complex molecular architecture.
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The selective epoxidation of the double bond within the oxacyclohexadecene ring is a valuable

transformation for introducing new stereocenters and providing a handle for further

functionalization.

Logical Relationship: Epoxidation Workflow
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Epoxidation Workflow
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Sharpless Asymmetric Dihydroxylation
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Lactone Reduction Workflow
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Wittig Reaction Mechanism
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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